![molecular formula C12H20N2O8 B077126 Tagatosazine CAS No. 13121-64-7](/img/structure/B77126.png)
Tagatosazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tagatosazine is a natural product that belongs to the class of tetramic acid derivatives. It was first isolated from the marine bacterium Streptomyces sp. CNJ-328 in 2006. Since then, it has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Tagatosazine has shown promising results in various scientific research applications, including anti-cancer, anti-inflammatory, and anti-bacterial activities. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been shown to reduce inflammation and bacterial infections in animal models.
Mechanism of Action
The mechanism of action of Tagatosazine is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes and proteins that are involved in cell growth and proliferation. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, including topoisomerase II and cyclin-dependent kinases. Additionally, this compound has been found to induce apoptosis in cancer cells and reduce inflammation and bacterial infections in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of Tagatosazine for lab experiments is its broad range of activities, including anti-cancer, anti-inflammatory, and anti-bacterial activities. Additionally, this compound is a natural product, which makes it an attractive alternative to synthetic compounds. However, the low yield of this compound from fermentation can be a limitation for lab experiments, as it can be difficult to obtain sufficient quantities of the compound for research purposes.
Future Directions
There are several future directions for research on Tagatosazine. One area of focus is the development of more efficient methods for the synthesis of this compound. Additionally, researchers are exploring the potential of this compound in combination with other drugs for the treatment of cancer and other diseases. Furthermore, the mechanism of action of this compound is not fully understood, and future research could shed light on this aspect of the compound.
Conclusion:
This compound is a natural product that has shown promising results in various scientific research applications, including anti-cancer, anti-inflammatory, and anti-bacterial activities. Although the synthesis of this compound can be challenging, its broad range of activities and natural origin make it an attractive alternative to synthetic compounds. Future research on this compound could lead to the development of more efficient synthesis methods and the discovery of new applications for the compound.
Synthesis Methods
Tagatosazine can be synthesized using various methods, including fermentation, chemical synthesis, and semi-synthesis. The most common method is fermentation, which involves growing the Streptomyces sp. CNJ-328 in a suitable medium and isolating the compound using chromatography techniques. The yield of this compound from fermentation is typically low, which has led researchers to explore alternative methods such as chemical synthesis and semi-synthesis.
Properties
13121-64-7 | |
Molecular Formula |
C12H20N2O8 |
Molecular Weight |
320.3 g/mol |
IUPAC Name |
(1R,2R,3R)-1-[5-[(1R,2R,3R)-1,2,3,4-tetrahydroxybutyl]pyrazin-2-yl]butane-1,2,3,4-tetrol |
InChI |
InChI=1S/C12H20N2O8/c15-3-7(17)11(21)9(19)5-1-13-6(2-14-5)10(20)12(22)8(18)4-16/h1-2,7-12,15-22H,3-4H2/t7-,8-,9-,10-,11+,12+/m1/s1 |
InChI Key |
NPWQIVOYGNUVEB-JKCCIXDMSA-N |
Isomeric SMILES |
C1=C(N=CC(=N1)[C@H]([C@H]([C@@H](CO)O)O)O)[C@H]([C@H]([C@@H](CO)O)O)O |
SMILES |
C1=C(N=CC(=N1)C(C(C(CO)O)O)O)C(C(C(CO)O)O)O |
Canonical SMILES |
C1=C(N=CC(=N1)C(C(C(CO)O)O)O)C(C(C(CO)O)O)O |
synonyms |
2,5-bis-(D-lyxotetrahydroxybutyl)pyrazine fructosazine tagatosazine tagatosazine, (D-arabino)-isome |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.